
Personal protective equipment for handling
2,3,4-Trifluoroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,4-Trifluoroaniline

Cat. No.: B1293922 Get Quote

Essential Safety and Handling Guide for 2,3,4-
Trifluoroaniline
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 2,3,4-Trifluoroaniline, ensuring laboratory safety and

operational integrity.

This document provides critical safety and logistical information for the handling of 2,3,4-
Trifluoroaniline (CAS No. 3862-73-5). Adherence to these protocols is essential for minimizing

risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,3,4-Trifluoroaniline is a hazardous chemical that requires stringent safety measures. It is

harmful if swallowed or in contact with the skin, causes skin irritation, and can lead to serious

eye damage.[1] Prolonged or repeated exposure may cause organ damage. Furthermore, this

substance is toxic to aquatic life with long-lasting effects.[2][3]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C6H4F3N [1]

Molecular Weight 147.10 g/mol

Form Liquid

Boiling Point 92 °C at 48 mmHg

Density 1.393 g/mL at 25 °C

Flash Point 68 °C (154.4 °F) - closed cup

CAS Number 3862-73-5 [2]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield (8-inch minimum).

[3]

To protect against splashes

and vapors that can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves

(Butyl rubber, Neoprene, or

PVC) and a complete suit

protecting against chemicals.

To prevent skin contact, which

can be harmful. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type ABEK) should

be used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[2]

[3] A full-face supplied air

respirator may be necessary

for higher concentrations.[3]

To prevent inhalation of

harmful vapors.

Operational Plan for Handling
A systematic approach to handling 2,3,4-Trifluoroaniline is crucial for safety. The following

workflow outlines the key steps from receiving the chemical to its use in experimental

procedures.
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Operational Workflow for Handling 2,3,4-Trifluoroaniline

Receiving and Storage

Handling and Use

Post-Experiment

Receiving:
Inspect container for leaks or damage.

Storage:
Store in a cool, dry, well-ventilated area away from incompatible materials (e.g., strong oxidizing agents).

Keep container tightly closed.

Intact Container

Preparation:
Work in a chemical fume hood.

Ensure all necessary PPE is worn.

Weighing:
Use a non-sparking tool.

Minimize the creation of vapors.

Use in Reaction:
Add to the reaction vessel slowly.

Maintain constant ventilation.

Decontamination:
Clean all equipment and work surfaces thoroughly.

Waste Collection:
Collect all waste in a designated, labeled, and sealed container.

Click to download full resolution via product page

Caption: Operational workflow for handling 2,3,4-Trifluoroaniline.
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Disposal Plan
Proper disposal of 2,3,4-Trifluoroaniline and its contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation: All waste contaminated with 2,3,4-Trifluoroaniline, including unused

product, reaction residues, and contaminated lab supplies (e.g., gloves, pipette tips), must

be collected in a dedicated, properly labeled, and sealed waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "2,3,4-Trifluoroaniline" and associated hazard symbols.

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area, away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

chemical waste disposal company.[4] This combustible material may be burned in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) and can

then be offered for recycling or reconditioning. Alternatively, puncture the packaging to

render it unusable and dispose of it in a sanitary landfill.[5]

Emergency Procedures
In the event of an accidental spill or exposure, immediate and appropriate action is required to

mitigate harm.

Emergency Response Workflow:
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Emergency Response for 2,3,4-Trifluoroaniline Incidents

Chemical Spill
Personal Exposure

Evacuate the immediate area and alert others.

Ensure adequate ventilation.

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect absorbed material using non-sparking tools and place it in a sealed container for disposal.

Decontaminate the spill area.

Inhalation:
Move to fresh air. Seek immediate medical attention.

Skin Contact:
Remove contaminated clothing immediately. Wash the affected area with plenty of soap and water. Seek medical attention.

Eye Contact:
Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving 2,3,4-Trifluoroaniline.

First Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical

attention.[2]
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Skin Contact: In case of skin contact, immediately remove all contaminated clothing. Wash

the affected area with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or

doctor.[2]

Ingestion: If swallowed, rinse your mouth. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[2]

By strictly following these guidelines, you can significantly reduce the risks associated with

handling 2,3,4-Trifluoroaniline and maintain a safe and productive research environment.

Always refer to the specific Safety Data Sheet (SDS) provided by your supplier for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3,4-Trifluoroaniline | C6H4F3N | CID 77468 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2,3,4-
Trifluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-
handling-2-3-4-trifluoroaniline]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1293922?utm_src=pdf-body
https://www.benchchem.com/product/b1293922?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4-Trifluoroaniline
https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_8538986_2,3,4,-TRIFLUOROANILINECASNO3862-73-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/specs/37_233583773_2,3,4-TRIFLUOROANILINE_CASNO-3862-73-5_248245.pdf
https://www.chemicalbook.com/msds/2-3-4-6-tetrafluoroaniline.pdf
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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